Cas no 27382-01-0 (4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine)

• Product Name: 4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine
• CAS No: 27382-01-0
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD09258871
• CID: 251129
• Update Time: 2025-11-02

4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine
• 1H-Pyrrolo[3,2-c]pyridine,4-chloro-1-methyl-
• 1-Methyl-4-chloro-5-azaindole
• 4-chloro-1-methylpyrrolo[3,2-c]pyridine
• 4-chloro-1-methyl-1H-pyrrolo<CTK4F9588
• 4-Chloro-1-methyl-5-azaindole
• 4-chloro-1-methyl-pyrrolo[3,2-c]pyridine
• 4-Chloro-1-methylpyrrolo<4-CHLORO-1-METHYL-1H-PYRROLO[3,2-C]PYRIDINE
• methyl-1 chloro-4 pyrrolo<3,2-c>pyridine
• 1H-Pyrrolo[3,2-c]pyridine, 4-chloro-1-methyl-
• TQP0459
• SBB054673
• FCH1119699
• ST2405693
• BB0256908
• AX8095560
• Z2322
• BB 0256908
• 1-Methyl-
• 4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine

• MDL： MFCD09258871
• Inchi： 1S/C8H7ClN2/c1-11-5-3-6-7(11)2-4-10-8(6)9/h2-5H,1H3
• InChI Key： YDHGAILLVNWKRE-UHFFFAOYSA-N
• SMILES： ClC1C2C=CN(C)C=2C=CN=1

Computed Properties

• Exact Mass: 166.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8

Experimental Properties

• PSA: 17.82000
• LogP: 2.22670

Additional information on 4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine

Research Briefing on 4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine (CAS: 27382-01-0) in Chemical Biology and Pharmaceutical Applications

4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine (CAS: 27382-01-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique pyrrolopyridine scaffold makes it a promising candidate for the development of novel kinase inhibitors and other targeted therapies.

Recent studies have highlighted the role of 4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms. The study reported a novel synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The compound's chloro and methyl functional groups were found to be essential for binding affinity and selectivity.

In the context of neurodegenerative diseases, a 2024 study published in ACS Chemical Neuroscience explored the compound's potential as a scaffold for developing LRRK2 kinase inhibitors. The research team modified the pyrrolopyridine core to enhance blood-brain barrier permeability while maintaining inhibitory activity. Molecular docking studies revealed that 4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine derivatives exhibited strong interactions with the ATP-binding site of LRRK2, suggesting promise for Parkinson's disease treatment.

The compound's pharmacokinetic properties have been extensively studied in preclinical models. A recent investigation in Drug Metabolism and Disposition (2024) characterized its metabolic stability and cytochrome P450 inhibition profile. The methyl group at the 1-position was found to significantly reduce first-pass metabolism compared to unmethylated analogs, while the chloro substituent contributed to enhanced membrane permeability. These findings support its development as a lead compound for oral administration.

Emerging applications in cancer therapeutics have been reported in Nature Communications (2023), where researchers utilized 4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine as a building block for novel BET bromodomain inhibitors. The compound's planar structure facilitated π-π stacking interactions with critical amino acids in the bromodomain binding pocket. Structure-activity relationship studies demonstrated that modifications at the 4-position maintained potency while improving solubility, addressing a key limitation of previous generations of inhibitors.

Ongoing clinical trials (as of Q2 2024) are evaluating derivatives of 4-Chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine for inflammatory bowel disease and rheumatoid arthritis. Preliminary results suggest favorable safety profiles and dose-dependent efficacy. The compound's versatility as a synthetic intermediate continues to drive innovation across multiple therapeutic areas, with particular promise in targeted protein degradation strategies and covalent inhibitor design.